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Compound of Interest

Compound Name:
2-(methylamino)-N-

propylacetamide

Cat. No.: B2394039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(methylamino)-N-propylacetamide is a chemical compound with the molecular formula

C₆H₁₄N₂O and a molecular weight of approximately 130.19 g/mol .[1][2] These application

notes provide an overview of the available information and standardized protocols for the

preparation of solutions of this compound for research purposes. Due to a lack of extensive

published data on the specific biological activities of 2-(methylamino)-N-propylacetamide,

this document also draws upon information available for structurally related compounds to

provide general guidance.

Chemical and Physical Properties
A summary of the key chemical properties for 2-(methylamino)-N-propylacetamide is

provided in the table below. This information is essential for accurate preparation of solutions

and for understanding the compound's general characteristics.
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Property Value Source

Molecular Formula C₆H₁₄N₂O [1]

Molecular Weight 130.1882 g/mol [1]

Purity Typically ≥97% [1]

CAS Number 901273-19-6 [1]

Solution Preparation
3.1. Solubility Profile

Explicit solubility data for 2-(methylamino)-N-propylacetamide in common laboratory solvents

is not readily available in published literature. However, information on a structurally similar

compound, 2,2-Di-n-propylacetamide, indicates solubility in chloroform, dimethyl sulfoxide

(DMSO), and methanol, with insolubility in water. This suggests that 2-(methylamino)-N-
propylacetamide may also exhibit better solubility in organic solvents than in aqueous

solutions.

It is strongly recommended that researchers perform small-scale solubility tests to determine

the optimal solvent for their specific experimental needs.

3.2. Protocol for Preparation of a Stock Solution

This protocol provides a general method for preparing a stock solution of 2-(methylamino)-N-
propylacetamide. The choice of solvent should be validated based on the preliminary solubility

tests.

Materials:

2-(methylamino)-N-propylacetamide powder

Anhydrous Dimethyl Sulfoxide (DMSO) or other appropriate organic solvent

Sterile, amber glass vials or tubes

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing the Compound: Accurately weigh the desired amount of 2-(methylamino)-N-
propylacetamide powder using a calibrated analytical balance in a chemical fume hood.

Solvent Addition: Add the appropriate volume of anhydrous DMSO (or other selected

solvent) to the vial containing the powder to achieve the desired stock concentration.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if

necessary, but the stability of the compound under these conditions should be considered.

Sterilization (Optional): If required for sterile cell culture applications, the stock solution can

be sterilized by filtering through a 0.22 µm syringe filter compatible with the chosen solvent.

Storage: Store the stock solution in tightly sealed, amber glass vials at -20°C or -80°C for

long-term storage. Before use, thaw the solution at room temperature and vortex gently to

ensure homogeneity.

Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing a stock solution of 2-(methylamino)-N-propylacetamide.
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Potential Applications and Biological Context
(Hypothetical)
While no specific biological activities or mechanisms of action have been documented for 2-
(methylamino)-N-propylacetamide, the broader class of N-substituted acetamides has been

investigated for various pharmacological properties. These include potential antimicrobial and

enzyme-inhibiting activities. Research in this area could involve screening 2-(methylamino)-N-
propylacetamide for similar effects.

Logical Relationship for Investigating Biological Activity
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Caption: A logical workflow for the investigation of the biological activity of 2-(methylamino)-N-
propylacetamide.

Safety Precautions
As with any chemical compound, appropriate safety precautions should be taken when

handling 2-(methylamino)-N-propylacetamide. It is recommended to handle the compound in

a well-ventilated area or a chemical fume hood. Personal protective equipment, including

safety glasses, gloves, and a lab coat, should be worn at all times. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Disclaimer: This document is intended for informational purposes only and is based on the

limited data available. Researchers should conduct their own validation experiments and

consult relevant safety documentation before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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